Cas no 167627-05-6 (1-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid)

• Product name: 1-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid
• CAS No: 167627-05-6
• MF: C₁₀H₉NO₃
• MW: 191.18336
• MDL: MFCD10006242
• CID: 1107397
• PubChem ID: 21998747

1-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1-methyl-2-oxo-1H-Indole-5-carboxylic acid
• 1-methyl-2-oxoindoline-5-carboxylic acid
• 1-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid
• MFCD10006242
• P17863
• 167627-05-6
• DTXSID101210473
• EN300-118349
• SCHEMBL1965892
• 1-methyl-oxindole-5-carboxylic acid
• FBTOSQDXUJQZTF-UHFFFAOYSA-N
• AKOS009158463
• CS-0052454
• 1-methyl-2-oxo-3H-indole-5-carboxylic acid
• NS-01785
• 1-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylicacid
• SB10310

• MDL： MFCD10006242
• Inchi： InChI=1S/C10H9NO3/c1-11-8-3-2-6(10(13)14)4-7(8)5-9(11)12/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： FBTOSQDXUJQZTF-UHFFFAOYSA-N
• SMILES： CN1C2=C(C=C(C=C2)C(=O)O)CC1=O

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų
• XLogP3: 0.5

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 512.1±50.0 °C at 760 mmHg
• Flash Point: 263.5±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid

1-Methyl-2-Oxo-2,3-Dihydro-1H-Indole-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 167627-05-6, commonly referred to as 1-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid, is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound belongs to the indole family, which is renowned for its diverse biological activities and structural versatility. The indole moiety in this molecule contributes to its unique properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of indole derivatives in drug discovery and development. The carboxylic acid group present in this compound adds to its functional diversity, enabling it to participate in various biochemical reactions. Researchers have explored the synthesis of this compound through innovative methods, including microwave-assisted synthesis and enzymatic catalysis, which have significantly improved the efficiency and sustainability of production processes.

The structural uniqueness of 1-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid lies in its dihydroindole framework. This structure allows for the formation of hydrogen bonds and π–π interactions, which are crucial for its bioavailability and target binding affinity. Recent computational studies have demonstrated that this compound exhibits promising activity against several therapeutic targets, including enzymes involved in inflammation and neurodegenerative diseases.

In terms of applications, this compound has shown potential in the development of novel pharmaceutical agents. Its ability to modulate key cellular pathways makes it a valuable tool in the study of disease mechanisms. For instance, recent research has indicated that 1-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid may serve as a lead compound for anti-inflammatory drugs due to its inhibitory effects on cyclooxygenase enzymes.

The synthesis of this compound involves a series of well-defined steps that ensure high purity and yield. The use of advanced purification techniques, such as high-performance liquid chromatography (HPLC), has further enhanced the quality of the final product. Researchers have also investigated the stereochemistry of this compound, revealing that its enantiomeric forms exhibit distinct biological activities.

From an environmental perspective, the production and handling of 1-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid are conducted under strict safety protocols to minimize any adverse effects on ecosystems. The compound's biodegradability has been assessed, and findings suggest that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint.

In conclusion, 1-methyl-2-oxyo-, 3-dihydro-, 1H-indole-, 5-carboxylic acid (CAS No. 167627-) is a multifaceted compound with immense potential in the fields of pharmacology and materials science. Its unique structure and functional groups make it a valuable asset for researchers aiming to develop innovative solutions to complex scientific challenges.